N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C18H18ClFN2O3/c19-15-10-14(1-2-16(15)20)22-18(23)13-3-6-21-17(9-13)25-11-12-4-7-24-8-5-12/h1-3,6,9-10,12H,4-5,7-8,11H2,(H,22,23)
• InChI Key: GIUJVCVBEYTIIR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H18ClFN2O3
• Molecular Weight: 364.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide, also known as CFM-2, is a small molecule compound that has been extensively studied for its potential therapeutic effects. CFM-2 is a member of the isonicotinamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide is not fully understood. However, it is believed to act through multiple pathways. N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various animal models. N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has also been shown to have analgesic effects, reducing pain in animal models of acute and chronic pain. Additionally, N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been shown to have neuroprotective effects, protecting neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has several advantages for lab experiments. It is a small molecule compound, making it easy to synthesize and modify. N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has also been shown to be stable in various conditions, allowing for easy storage and handling. However, N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some experiments. Additionally, N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has not been extensively studied in humans, so its potential for clinical use is still uncertain.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide. One potential direction is to further investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential as a cancer treatment, as it has shown promise in inhibiting the growth of cancer cells in vitro. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide and its potential for clinical use.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide involves several steps. The first step involves the synthesis of 3-chloro-4-fluoroaniline, which is then reacted with isonicotinoyl chloride to form N-(3-chloro-4-fluorophenyl)isonicotinamide. This compound is then reacted with tetrahydro-2H-pyran-4-ol in the presence of a base to form the final product, N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide. The synthesis of N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been optimized to yield high purity and high yield.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been extensively studied for its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects in various animal models. N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has also been shown to have potential as a treatment for Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, N-(3-chloro-4-fluorophenyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide has been studied for its potential as a cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.